Cas no 2227820-09-7 ((1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol)

(1S)-1-[2-Methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol is a chiral aromatic alcohol featuring a trifluoromethyl and methoxy substituent on the phenyl ring. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical intermediates, where enantiomeric purity is critical. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy moiety contributes to electronic modulation of the aromatic system. This compound is commonly employed in the development of bioactive molecules, particularly in medicinal chemistry for its potential as a building block in drug discovery. Its well-defined stereochemistry and functional group versatility facilitate precise structural modifications, making it useful in organocatalysis and ligand design.
(1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol structure
2227820-09-7 structure
Product Name:(1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol
CAS No:2227820-09-7
MF:C10H11F3O2
MW:220.188353776932
CID:5994249
PubChem ID:95420297
Update Time:2025-06-07

(1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol
    • (1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
    • EN300-1965756
    • 2227820-09-7
    • Inchi: 1S/C10H11F3O2/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-6,14H,1-2H3/t6-/m0/s1
    • InChI Key: UKEGEISTHGHLBI-LURJTMIESA-N
    • SMILES: FC(C1C=CC(=C(C=1)[C@H](C)O)OC)(F)F

Computed Properties

  • Exact Mass: 220.07111408g/mol
  • Monoisotopic Mass: 220.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

(1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1965756-0.05g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
2227820-09-7
0.05g
$888.0 2023-09-17
Enamine
EN300-1965756-0.1g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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Enamine
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$972.0 2023-09-17
Enamine
EN300-1965756-0.5g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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$1014.0 2023-09-17
Enamine
EN300-1965756-1.0g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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$1057.0 2023-06-01
Enamine
EN300-1965756-2.5g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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Enamine
EN300-1965756-5.0g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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$3065.0 2023-06-01
Enamine
EN300-1965756-10.0g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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$4545.0 2023-06-01
Enamine
EN300-1965756-1g
(1S)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
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$1057.0 2023-09-17
Enamine
EN300-1965756-5g
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